Cas no 126067-60-5 (5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1h-Pyrazole-3-Carboxylic Acid)

• Product Name: 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1h-Pyrazole-3-Carboxylic Acid
• CAS No: 126067-60-5
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD03839991
• CID: 897152
• PubChem ID: 14516421
• Update Time: 2025-05-20

5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1h-Pyrazole-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
• 5-METHYL-1-(3-TRIFLUOROMETHYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-Methyl-1-(3-trifluoromethylphenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-1-[3-(trifluoromethyl)phenyl]-
• 5-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
• 5-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-3-carboxylic acid
• 126067-60-5
• QMDOPJDETJJZEG-UHFFFAOYSA-N
• AS-44179
• DB-062436
• EN300-260239
• MFCD03839991
• 5-Methyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylicacid
• AKOS009151324
• Z285225136
• DTXSID40561201
• CS-0172113
• 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1h-Pyrazole-3-Carboxylic Acid

• MDL： MFCD03839991
• Inchi： 1S/C12H9F3N2O2/c1-7-5-10(11(18)19)16-17(7)9-4-2-3-8(6-9)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： QMDOPJDETJJZEG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(C)=CC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 270.06167
• Monoisotopic Mass: 270.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1h-Pyrazole-3-Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1h-Pyrazole-3-Carboxylic Acid

5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1H-Pyrazole-3-Carboxylic Acid (CAS 126067-60-5): A Comprehensive Overview

5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1H-Pyrazole-3-Carboxylic Acid (CAS 126067-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining a trifluoromethylphenyl group with a carboxylic acid functionality, making it particularly valuable for drug discovery and material science applications.

The compound's chemical structure consists of a pyrazole ring substituted at the 1-position with a 3-(trifluoromethyl)phenyl group and at the 3-position with a carboxylic acid moiety. The 5-position carries a methyl group, contributing to its distinctive properties. This arrangement creates a versatile scaffold that researchers frequently modify to develop new bioactive molecules.

In pharmaceutical applications, 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1H-Pyrazole-3-Carboxylic Acid serves as a crucial intermediate for synthesizing various therapeutic agents. Its structural features make it particularly suitable for developing anti-inflammatory compounds, kinase inhibitors, and other small molecule drugs. The presence of both hydrogen bond donor and acceptor sites enhances its potential for molecular interactions in biological systems.

Recent trends in medicinal chemistry highlight growing interest in trifluoromethyl-containing compounds like this one, as the CF3 group often improves metabolic stability and membrane permeability of drug candidates. This aligns with current industry focus on developing more effective and stable pharmaceutical ingredients, addressing common challenges in drug development such as bioavailability and metabolic clearance.

The agrochemical sector also benefits from derivatives of CAS 126067-60-5, where its structural components contribute to the development of novel crop protection agents. The pyrazole core is known to impart insecticidal and herbicidal activities, while the trifluoromethyl group enhances the compound's environmental stability and target specificity.

From a synthetic chemistry perspective, 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1H-Pyrazole-3-Carboxylic Acid presents interesting challenges and opportunities. The carboxylic acid functionality allows for various derivatization reactions, including esterification, amidation, and reduction, making it a versatile building block for creating diverse chemical libraries. Researchers frequently explore its potential in combinatorial chemistry and high-throughput screening applications.

Market analysis indicates steady demand for this compound, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery programs. The growing emphasis on personalized medicine and targeted therapies has further increased interest in such specialized intermediates. Suppliers report consistent inquiries about CAS 126067-60-5, reflecting its importance in contemporary research and development.

Quality control aspects of 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1H-Pyrazole-3-Carboxylic Acid typically involve rigorous analytical characterization. Standard specifications include purity assessment by HPLC, structural confirmation via NMR spectroscopy and mass spectrometry, and determination of residual solvents. These quality parameters ensure the compound meets the exacting standards required for pharmaceutical applications.

Environmental and safety considerations for handling CAS 126067-60-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses is recommended when working with this material, in line with general chemical safety practices.

The future outlook for 5-Methyl-1-(3-Trifluoromethyl-Phenyl)-1H-Pyrazole-3-Carboxylic Acid appears promising, with potential applications expanding into new areas of materials science and specialty chemicals. Ongoing research into fluorinated compounds and heterocyclic architectures continues to reveal novel uses for this versatile molecular scaffold.

For researchers and procurement specialists seeking high-quality CAS 126067-60-5, it's essential to partner with reputable suppliers who can provide comprehensive technical data, consistent batch-to-batch quality, and reliable supply chain support. The compound's role as a key intermediate in multiple research areas underscores its continued importance in scientific innovation.